![molecular formula C16H15NO4 B5725752 4-(2,5-dimethoxybenzoyl)benzamide](/img/structure/B5725752.png)
4-(2,5-dimethoxybenzoyl)benzamide
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Overview
Description
4-(2,5-dimethoxybenzoyl)benzamide, also known as DMBB, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. DMBB belongs to the class of benzamides and is synthesized through a multi-step process involving the condensation of 2,5-dimethoxybenzoic acid with benzoyl chloride.
Mechanism of Action
The mechanism of action of 4-(2,5-dimethoxybenzoyl)benzamide is not fully understood, but studies have suggested that it may act by inhibiting certain enzymes and signaling pathways that are involved in cell growth and survival. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and are often overexpressed in cancer cells. By inhibiting HDACs, this compound can induce apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and inhibition of angiogenesis. Additionally, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of 4-(2,5-dimethoxybenzoyl)benzamide is that it has been found to be relatively non-toxic and well-tolerated in animal studies. Additionally, this compound has been found to have a low risk of drug-drug interactions. However, one limitation of this compound is that it has a relatively short half-life, which may limit its effectiveness as a therapeutic agent.
Future Directions
There are several potential future directions for research on 4-(2,5-dimethoxybenzoyl)benzamide. One area of interest is the development of this compound analogs with improved pharmacokinetic properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential drug targets. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in drug development, particularly in the treatment of cancer and neurological disorders. The synthesis of this compound involves several steps, and the yield and purity can be improved through further purification. This compound has been found to have a range of biochemical and physiological effects, including the inhibition of cancer cell growth and neuroprotective effects. While there are some limitations to the use of this compound as a therapeutic agent, there are several potential future directions for research on this compound.
Synthesis Methods
The synthesis of 4-(2,5-dimethoxybenzoyl)benzamide involves several steps, including the condensation of 2,5-dimethoxybenzoic acid with benzoyl chloride in the presence of a base, followed by purification and recrystallization. The yield of this compound is typically around 50%, and the purity can be increased through further purification.
Scientific Research Applications
4-(2,5-dimethoxybenzoyl)benzamide has been found to have potential applications in drug development, particularly in the treatment of cancer and neurological disorders. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, this compound has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
4-(2,5-dimethoxybenzoyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO4/c1-20-12-7-8-14(21-2)13(9-12)15(18)10-3-5-11(6-4-10)16(17)19/h3-9H,1-2H3,(H2,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCAUWHQCLALNQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C(=O)C2=CC=C(C=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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